Cas no 750566-27-9 (1-phenyl-3-pyrrolidin-1-ylpropan-2-amine)

• Product Name: 1-phenyl-3-pyrrolidin-1-ylpropan-2-amine
• CAS No: 750566-27-9
• MF: C₁₃H₂₂Cl₂N₂
• MW: 277.233181476593
• MDL: MFCD30749427
• CID: 1771797
• PubChem ID: 9835312
• Update Time: 2025-10-20

1-phenyl-3-pyrrolidin-1-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (1-BENZYL-2-PYRROLIDIN-1-YLETHYL)AMINE
• 1-phenyl-3-pyrrolidin-1-ylpropan-2-amine
• 1-Phenyl-3-(1-pyrrolidinyl)-2-propanamine
• F80884
• 750566-27-9
• AB91934
• 478536-17-3
• 1-Phenyl-3-(pyrrolidin-1-yl)propan-2-amine Dihydrochloride
• 1-phenyl-3-pyrrolidin-1-ylpropan-2-amine;dihydrochloride
• 1-Phenyl-3-(pyrrolidin-1-yl)propan-2-amineDihydrochloride
• SCHEMBL6007251
• 1-Phenyl-3-(pyrrolidin-1-yl)propan-2-amine 2HCl
• AB88339

• MDL： MFCD30749427
• Inchi： 1S/C13H20N2.2ClH/c14-13(11-15-8-4-5-9-15)10-12-6-2-1-3-7-12;;/h1-3,6-7,13H,4-5,8-11,14H2;2*1H
• InChI Key： ACRFXIWOSRXTLG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CC(CC2C=CC=CC=2)N)CCCC1

Computed Properties

• Exact Mass: 276.1160041g/mol
• Monoisotopic Mass: 276.1160041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-phenyl-3-pyrrolidin-1-ylpropan-2-amine

Comprehensive Overview of 1-phenyl-3-pyrrolidin-1-ylpropan-2-amine (CAS No. 750566-27-9): Properties, Applications, and Research Insights

1-phenyl-3-pyrrolidin-1-ylpropan-2-amine (CAS No. 750566-27-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound belongs to the class of phenylalkylamine derivatives, which are widely studied for their potential applications in medicinal chemistry. Its molecular structure combines a phenyl ring with a pyrrolidine moiety, linked via a propan-2-amine chain, offering versatile reactivity and functionalization opportunities.

In recent years, the demand for novel amine-based compounds has surged, driven by advancements in drug discovery and neuroscience research. 1-phenyl-3-pyrrolidin-1-ylpropan-2-amine is often explored for its potential as a precursor or intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical for developing central nervous system (CNS) therapeutics. These attributes align with current trends in precision medicine and neuropharmacology, where tailored compounds are designed to target specific neural pathways.

The compound's CAS No. 750566-27-9 serves as a unique identifier in chemical databases, facilitating global collaboration among scientists. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize its purity and structural integrity. Given the rising interest in sustainable chemistry, efforts are also underway to optimize synthetic routes for 1-phenyl-3-pyrrolidin-1-ylpropan-2-amine to minimize environmental impact. Green chemistry principles, such as catalytic efficiency and solvent reduction, are increasingly applied in its production.

From a commercial perspective, 1-phenyl-3-pyrrolidin-1-ylpropan-2-amine is often categorized under high-value fine chemicals, with applications extending to material science and bioconjugation. Its amine group allows for covalent bonding with polymers or biomolecules, making it useful in designing smart materials or drug-delivery systems. This versatility has led to its inclusion in patent filings and academic publications, further solidifying its relevance in interdisciplinary research.

As the scientific community continues to explore structure-activity relationships (SAR), 1-phenyl-3-pyrrolidin-1-ylpropan-2-amine remains a compound of interest for its potential to yield bioactive analogs. Future studies may focus on its interactions with enzyme targets or its role in modulating neurotransmitter systems. With the integration of AI-driven drug design and computational modeling, the compound's applications could expand into emerging fields like digital therapeutics and personalized healthcare.